Cas no 2167893-56-1 (2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide)

• Product Name: 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide
• CAS No: 2167893-56-1
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD32711342
• CID: 5667984
• PubChem ID: 165665509
• Update Time: 2025-08-03

2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-27106546
• 2-[(2-methyl-1,3-thiazol-5-yl)formamido]pentanamide
• 2167893-56-1
• 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide

• MDL： MFCD32711342
• Inchi： 1S/C10H15N3O2S/c1-3-4-7(9(11)14)13-10(15)8-5-12-6(2)16-8/h5,7H,3-4H2,1-2H3,(H2,11,14)(H,13,15)
• InChI Key： DXESMCYFXYKUFE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(NC(C(N)=O)CCC)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide

2-(2-Methyl-1,3-Thiazol-5-Yl)Formamidopentanamide: A Comprehensive Overview

The compound 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide, identified by the CAS registry number CAS No. 2167893-56-1, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and diverse functional applications. The structure of this compound combines a thiazole ring system with a formamide group and a pentanamide chain, making it a versatile molecule with promising prospects in areas such as pharmaceuticals, agrochemicals, and materials science.

The thiazole ring system, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and reactivity. In the case of 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide, the thiazole moiety is substituted at the 5-position with a formamido group (-CONH-) and at the 2-position with a methyl group (-CH₃). This substitution pattern not only enhances the molecule's stability but also introduces functional groups that can participate in various chemical reactions. The pentanamide chain further extends the molecule's functionality, providing additional sites for potential interactions and applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, researchers have explored the potential of thiazole derivatives as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The formamide group in 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide is particularly interesting due to its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. This makes the compound a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide has shown potential in agrochemicals. The compound's ability to act as a bioactive agent has been investigated in recent studies, where it demonstrated moderate activity against certain plant pathogens. This suggests that it could be developed into an effective fungicide or insecticide, contributing to sustainable agricultural practices.

The synthesis of 2-(2-methyl-1,3-thiazol-5-yl)formamidopentanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway by employing efficient catalysts and green chemistry principles to minimize environmental impact. These advancements not only enhance the yield of the compound but also make its production more cost-effective and environmentally friendly.

From a materials science perspective, the unique properties of thiazole derivatives, including their thermal stability and electrical conductivity, make them valuable in the development of advanced materials such as polymers and composites. Recent research has focused on incorporating these compounds into polymer matrices to improve their mechanical and electronic properties. The presence of the pentanamide chain in 2-(2-methyl-1,3-thiazol-5-Yl)formamidopentanamide further enhances its compatibility with polymer systems, making it an attractive candidate for such applications.

In conclusion, CAS No. 2167893-56-1, or 2-(2-methyl-1,3-thiazol-Yl)formamidopentanamide, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological development is expected to grow significantly.